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Compound of Interest

Compound Name: Glycine methyl ester hydrochloride

Cat. No.: B555827

For Researchers, Scientists, and Drug Development Professionals

Glycine methyl ester hydrochloride is a crucial reagent in various chemical syntheses,
including peptide synthesis.[1] A comprehensive review of available data indicates that this
compound is stable at room temperature, particularly when compared to its free ester
counterpart.

Core Stability Assessment

Multiple safety data sheets and chemical suppliers confirm that glycine methyl ester
hydrochloride is "stable under normal conditions"[2][3][4] and "stable under recommended
storage conditions"[5]. One source explicitly highlights that while glycine methyl ester itself is
not shelf-stable and can polymerize or convert to diketopiperazine at room temperature, the
hydrochloride salt is considered "shelf-stable"[6].

This stability makes it a preferred form for storage and handling in laboratory settings.[7] The
compound typically presents as a white, odorless, crystalline powder or solid.[2][3][4]

Quantitative Stability Data

While extensive kinetic studies on room temperature degradation are not readily available in
the public domain, the physical properties of the compound provide insight into its thermal
stability.
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Property Value Reference(s)

Melting Point 171-177 °C [31141[8]

Begins to decompose at its
Decomposition Point melting point (~175 °C) or [9][10]
>130°C

The high melting and decomposition points suggest a high degree of thermal stability at
ambient temperatures.

Recommended Storage and Handling Protocols

To ensure long-term stability and purity, the following storage conditions are recommended
based on supplier data sheets:

o Temperature: While generally stable at room temperature, many suppliers advise storing it in
a "cool, dry, well-ventilated place".[2][5][9][11] Some recommend storage at temperatures
below 15°C in a dark place, or even refrigerated at 2-8°C for optimal preservation.[8][12]

e Atmosphere: The compound is noted to be moisture-sensitive or hygroscopic.[8][10]
Therefore, it should always be stored under an inert atmosphere in a tightly sealed container
to prevent degradation from moisture.[5][8][9][11]

e Light: It is recommended to protect the compound from light.[13]

Incompatibilities: Avoid contact with strong oxidizing agents.[2][4][10][14]

Potential Degradation Pathways

The primary instability concern for the free base, glycine methyl ester, is its propensity to
undergo intermolecular condensation to form diketopiperazine or polymerization. The
hydrochloride salt form protects the amine group, significantly inhibiting these degradation
pathways and enhancing its stability.

The logical relationship for the stability of the compound is illustrated below.
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Glycine Methyl Ester Hydrochloride
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Stability comparison of Glycine Methyl Ester forms.

In summary, Glycine methyl ester hydrochloride is a robust and stable compound at room
temperature. Adherence to proper storage protocols, particularly protection from moisture, will
ensure its integrity for use in research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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